![molecular formula C8H7NO4 B1445462 2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-6-carboxylic acid CAS No. 1095276-23-5](/img/structure/B1445462.png)
2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-6-carboxylic acid
Overview
Description
“2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-6-carboxylic acid” is a chemical compound with the molecular formula C8H7NO4 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of “2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-6-carboxylic acid” can be represented by the SMILES stringOC(=O)c1cnc2OCCOc2c1 . This indicates that the compound contains a pyridine ring fused with a 1,4-dioxin ring, and it has a carboxylic acid group attached to the 6-position of the pyridine ring . Physical And Chemical Properties Analysis
“2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-6-carboxylic acid” is a solid substance . Its molecular weight is 181.15 .Scientific Research Applications
Synthesis and Chemical Reactions
- The methylester of 3,4-dihydroxy-pyridine-6-carboxylic acid, a related compound, can undergo reactions leading to derivatives of pyrido[3,4-d][1,3]-dioxole-6-onrhoxylic acid, as demonstrated by Daliacker, Fechter, and Mues (1979) in their study on 1,3-Dioxolohetarenes (Daliacker, Fechter, & Mues, 1979).
- Bartolomea et al. (2003) described the synthesis of analogues of 3-substituted-2,3-dihydro-1,4-dioxino[2,3-b]pyridine, highlighting their potential as intermediates for new therapeutic agents (Bartolomea et al., 2003).
Enantioselective Synthesis and Purity Control
- Lazar et al. (2005) detailed a method for enantioselective synthesis of 2,3-dihydro[1,4]dioxino[2,3-b]pyridine derivatives, with enantiomeric purity determined by capillary electrophoresis (Lazar et al., 2005).
Structural and Crystallographic Studies
- Vishweshwar, Nangia, and Lynch (2002) explored the occurrence of a specific supramolecular synthon in the crystal structures of pyrazinecarboxylic acids, which is relevant to understanding the structural properties of related pyridine derivatives (Vishweshwar, Nangia, & Lynch, 2002).
Metal-Organic Hybrid Structures
- Koleša-Dobravc, Meden, and Perdih (2015) studied the hydrogen bonds and weak interactions in metal-organic hybrids involving pyridine derivatives, which could be relevant for materials based on 2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-6-carboxylic acid (Koleša-Dobravc, Meden, & Perdih, 2015).
Synthesis of Novel Compounds
- Benarab, Poirot, and Guillaumet (1993) synthesized various 3-substituted-2,3-dihydro-1,4-dioxino[2,3-b]pyridines from 2-chloro-3-oxiranylmethoxypyridine, expanding the scope of compounds in this chemical class (Benarab, Poirot, & Guillaumet, 1993).
properties
IUPAC Name |
2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-6-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO4/c10-8(11)5-1-2-6-7(9-5)13-4-3-12-6/h1-2H,3-4H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQYSSECTRFWJFS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=N2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-6-carboxylic acid | |
CAS RN |
1095276-23-5 |
Source
|
| Record name | 2H,3H-[1,4]dioxino[2,3-b]pyridine-6-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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